1-(3-Fluoro-benzoylamino)-cyclohexanecarboxylic acid
Overview
Description
1-(3-Fluoro-benzoylamino)-cyclohexanecarboxylic acid (FBCH) is an organic compound that has been used in a variety of scientific research applications. FBCH is a cyclic carboxylic acid with a fluorine atom at the 3-position on the benzoyl moiety. It has been studied for its potential to act as a pro-drug in drug delivery systems, as well as its ability to act as a catalyst in organic synthesis. FBCH has also been studied for its potential to act as a ligand in various biochemical and physiological processes.
Scientific Research Applications
Chemical Analysis and Environmental Monitoring
1-(3-Fluoro-benzoylamino)-cyclohexanecarboxylic acid, as part of the broader group of fluoro-benzoylamino acids, can be utilized in environmental monitoring and chemical analysis. For instance, in a study on environmental exposure to plasticizers, cyclohexane dicarboxylic acid derivatives were monitored as biomarkers in urine to assess exposure levels, indicating the utility of similar compounds in environmental health studies (Silva et al., 2013).
Diagnostic Imaging and Radiopharmaceutical Research
Compounds structurally similar to 1-(3-Fluoro-benzoylamino)-cyclohexanecarboxylic acid have been explored in diagnostic imaging and radiopharmaceutical research. For instance, trans-1-amino-3-18F-fluoro-cyclobutane carboxylic acid has been investigated for its potential in delineating primary and metastatic lesions in prostate cancer through PET imaging, highlighting the relevance of fluoro-benzoylamino acids in diagnostic imaging (Inoue et al., 2014).
Therapeutic Research and Drug Development
In therapeutic research and drug development, compounds like 1-(3-Fluoro-benzoylamino)-cyclohexanecarboxylic acid can be crucial. For example, in the development of lumiracoxib, a cyclooxygenase-2 selective inhibitor, fluoro-benzene derivatives were key components, indicating the potential of structurally related compounds in drug development processes (Mangold et al., 2004).
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole-containing compounds, have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Mode of Action
It is known that amides, such as benzoyl glycine, contain a molecule of an organic acid linked to a molecule of an amine . A water molecule must be removed to make the new C–N bond. The –OH part comes from the –COOH group, while the –H from the –NH2 group .
Biochemical Pathways
It is known that fluoro-substituted compounds can alter bioavailability and metabolic stability drastically .
properties
IUPAC Name |
1-[(3-fluorobenzoyl)amino]cyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FNO3/c15-11-6-4-5-10(9-11)12(17)16-14(13(18)19)7-2-1-3-8-14/h4-6,9H,1-3,7-8H2,(H,16,17)(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KABLJMPPQSZGPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C(=O)O)NC(=O)C2=CC(=CC=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40587562 |
Source
|
| Record name | 1-(3-Fluorobenzamido)cyclohexane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40587562 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Fluoro-benzoylamino)-cyclohexanecarboxylic acid | |
CAS RN |
912771-16-5 |
Source
|
| Record name | 1-[(3-Fluorobenzoyl)amino]cyclohexanecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=912771-16-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(3-Fluorobenzamido)cyclohexane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40587562 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,5,6,7,8,9-Hexahydrocycloocta[D][1,3]thiazol-2-amine hydrobromide](/img/structure/B1341018.png)
![3-[2-(Benzyloxy)-5-propylphenyl]-1H-pyrazol-5-amine hydrochloride](/img/structure/B1341029.png)
![4-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]aniline](/img/structure/B1341050.png)
